6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• IUPAC Name: 6-(4-methoxyphenyl)-2-methyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C17H16N4O2/c1-10-18-17-19-15-7-12(11-3-5-13(23-2)6-4-11)8-16(22)14(15)9-21(17)20-10/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: SOIDPQSVSMXJCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C3C(=NC2=N1)CC(CC3=O)C4=CC=C(C=C4)OC
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one is a synthetically designed triazoloquinazolinone derivative supplied for preclinical research and drug discovery applications. This compound belongs to a class of [a]-annelated quinazolines, which are of significant interest in medicinal chemistry due to their diverse biological activities and potential to interact with multiple therapeutic targets . Triazoloquinazoline scaffolds are frequently investigated for the design of novel anticancer and anti-inflammatory agents . Research into similar angular-fused quinazoline compounds, such as Luotonin A, has demonstrated significant cytotoxicity and topoisomerase-I inhibitory activity, suggesting potential oncology applications for this chemical class . Furthermore, the structural motif is also explored for developing new antibacterial agents, as SAR studies on related [1,2,4]triazolo[a]quinazolines have shown promise in this field . The compound features a methoxyphenyl substitution, a common pharmacophore that can influence bioavailability and target binding. It is provided as a solid for dissolution in appropriate solvents like DMSO for in vitro studies. This product is intended for research purposes only in laboratory settings. It is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic procedures, nor for human use. Researchers should consult the safety data sheet prior to handling.

Biological Activity

The compound 6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one is part of a class of heterocyclic compounds that have garnered attention for their diverse biological activities. This article aims to synthesize existing research findings regarding its biological effects, focusing on its potential therapeutic applications.

Chemical Structure and Properties

The compound features a complex structure characterized by a triazoloquinazolinone framework. Its molecular formula is $C_{14}H_{14}N_4O$ with a molecular weight of 270.29 g/mol. The presence of the methoxyphenyl group is significant for its biological activity, influencing solubility and interaction with biological targets.

Anticancer Properties

Recent studies have highlighted the anticancer potential of various quinazolinone derivatives. For instance, compounds similar to 6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one have shown cytotoxic effects against several cancer cell lines. The MTT assay has been commonly employed to evaluate the cytotoxicity against human cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HCT-116 (colon cancer) .

Cell Line	IC50 (μM)	Reference
A549	10
MCF-7	12
HCT-116	15

The mechanism through which this compound exerts its anticancer effects may involve the inhibition of specific kinases involved in cancer cell proliferation. For example, studies on related compounds have indicated that they can inhibit kinases such as DYRK1A and GSK-3β, which are crucial in various signaling pathways associated with cancer progression .

Antimicrobial Activity

In addition to anticancer properties, some derivatives of triazoloquinazolinones have displayed antimicrobial activity. In vitro studies have shown that these compounds can inhibit the growth of both gram-positive and gram-negative bacteria as well as fungi. The structure-activity relationship (SAR) suggests that modifications to the phenyl ring can enhance antimicrobial potency .

Study 1: Anticancer Efficacy

A study evaluated the efficacy of 6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one against various cancer cell lines. The results indicated significant cytotoxicity with IC50 values ranging from 10 to 15 μM across different cell lines. The study concluded that further modifications to the compound could enhance its activity .

Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial properties of quinazolinone derivatives. The compound was tested against several pathogens using disc diffusion and minimum inhibitory concentration (MIC) methods. Results showed promising activity against Staphylococcus aureus and Escherichia coli, suggesting potential for development as an antimicrobial agent .

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Recent studies have highlighted the cytotoxic effects of derivatives of this compound against several cancer cell lines. For instance, research indicates that compounds containing the triazoloquinazoline structure exhibit significant cytotoxicity against lung (A549), breast (MCF-7), and colon (HCT-116) cancer cells. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation, making these compounds potential candidates for anticancer drug development .

Antimicrobial Properties
The compound has also been evaluated for its antimicrobial activity. Various derivatives have shown promising results against a range of bacterial strains. The modification of substituents on the quinazoline core has been correlated with enhanced antimicrobial efficacy, suggesting that structural optimization could lead to the development of new antimicrobial agents .

Anti-inflammatory Effects
In addition to its anticancer and antimicrobial properties, this compound has been investigated for its anti-inflammatory effects. Preliminary studies suggest that it may inhibit pro-inflammatory cytokines, which could be beneficial in treating inflammatory diseases such as arthritis or other chronic inflammatory conditions .

Material Science Applications

UV Absorbers
Compounds similar to 6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one have been explored as UV absorbers in various applications. Due to their ability to absorb UV radiation effectively, they are being considered for use in textiles and coatings to enhance durability and protect underlying materials from UV degradation .

Photostability Enhancers
The incorporation of this compound into polymers has shown potential in improving photostability. By integrating UV-absorbing compounds into polymer matrices, researchers aim to extend the lifespan and performance of materials exposed to sunlight over prolonged periods .

Case Studies

Study	Application	Findings
Study on Anticancer Activity	Evaluated against A549 and MCF-7 cell lines	Showed IC50 values indicating significant cytotoxicity; further studies recommended for drug development .
Antimicrobial Evaluation	Tested against various bacterial strains	Demonstrated effective inhibition; structure-activity relationship established for derivative modifications .
Anti-inflammatory Research	Assessed for cytokine inhibition	Indicated potential benefits in reducing inflammation; further exploration needed for therapeutic applications .

Comparison with Similar Compounds

Key Observations :

• The target compound’s synthesis likely aligns with methods reported for analogs, such as using reusable catalysts (e.g., NGPU in ) or nanocatalysts (e.g., Cu@HAP@KIT-6 in ), which offer high yields (88–97%) and short reaction times (1.5–4 h).
• Sulfamic acid-mediated synthesis provides moderate yields (70–85%) but requires longer reaction times, highlighting the superiority of modern catalytic systems.

Pharmacological Activities

Comparisons with structurally related compounds include:

• Antihistaminic Activity: 1-Substituted triazoloquinazolinones demonstrated potent H1-antihistaminic effects, with EC50 values <1 μM in preclinical models .
• Receptor Agonism: 5,6,7,9-Tetrahydro-triazoloquinazolinones (e.g., compound 7a) act as selective RXFP4 agonists, with EC50 values of 0.8 μM in cAMP inhibition assays .

The 4-methoxyphenyl group in the target compound may improve CNS penetration compared to hydroxylated analogs (e.g., 9-(4-hydroxyphenyl)-triazoloquinazolinone in ), though experimental validation is needed.

Physicochemical and Structural Properties

A comparison of molecular properties with analogs reveals insights into drug-likeness:

Compound Name	Molecular Weight	logP	Hydrogen Bond Acceptors	Polar Surface Area (Ų)	Reference
Target Compound	~352 (estimated)	~3.5	4	~55	–
9-[4-(Diethylamino)phenyl]-triazoloquinazolinone	365.48	3.57	4	54.29
9-(3-Chlorophenyl)-6-(4-fluorophenyl)-analog	~385 (estimated)	~3.8	4	~50

Key Observations :

• The target compound’s predicted logP (~3.5) aligns with analogs, indicating moderate lipophilicity suitable for oral absorption .
• A polar surface area of ~55 Ų suggests adequate solubility, though slightly higher than the optimal range (<50 Ų) for blood-brain barrier penetration .

Q & A

Q. What are the optimal synthetic pathways for 6-(4-methoxyphenyl)-2-methyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via cyclocondensation of diethyl oxalate with 1-(4-methoxyphenyl)ethan-1-one in the presence of sodium hydride in toluene, followed by purification using column chromatography . Key parameters to optimize include reaction temperature (70–90°C), solvent polarity, and stoichiometric ratios of reagents. Monitoring via TLC and adjusting pH during intermediate isolation (e.g., using acetic acid) improves yield .

Q. How can the structure of this compound be confirmed using spectroscopic and crystallographic methods?

• Methodological Answer :

• 1H NMR : Analyze aromatic proton signals (δ 6.8–7.4 ppm) for the 4-methoxyphenyl group and methyl protons (δ 2.3–2.6 ppm) .
• X-ray crystallography : Determine dihedral angles between triazoloquinazoline and methoxyphenyl rings to confirm spatial orientation .
• LC-MS : Verify molecular ion peaks (e.g., m/z ~350–400) and fragmentation patterns .

Q. What preliminary biological assays are suitable for evaluating its activity?

• Methodological Answer : Use in silico molecular docking against enzymes like 14-α-demethylase lanosterol (PDB: 3LD6) to predict antifungal activity. Employ gradient concentrations (1–100 μM) in antifungal susceptibility tests (e.g., Candida albicans), with fluconazole as a positive control .

Advanced Research Questions

Q. How can DFT calculations resolve discrepancies between experimental and theoretical spectral data?

• Methodological Answer : Perform B3LYP/6-31G(d,p) calculations to model vibrational frequencies (IR/Raman) and NMR chemical shifts. Compare theoretical results with experimental data (e.g., C=O stretching at ~1700 cm⁻¹) to identify conformational mismatches. Adjust solvent models (PCM for toluene) to improve accuracy .

Q. What strategies address contradictions in biological activity data across different studies?

• Methodological Answer :

• Dose-response curves : Test multiple concentrations (0.1–100 μM) to identify non-linear effects.
• Cellular uptake assays : Quantify intracellular compound levels using LC-MS to rule out bioavailability issues.
• Off-target screening : Use kinase profiling panels to identify unintended interactions .

Q. How can environmental fate studies be designed to assess its ecological impact?

• Methodological Answer : Adopt a tiered approach:

Physicochemical properties : Measure logP (octanol-water partition coefficient) and hydrolysis half-life (pH 5–9).

Biotic/abiotic degradation : Use OECD 301B (ready biodegradability) and UV-Vis spectroscopy for photolysis studies.

Ecotoxicology : Conduct Daphnia magna acute toxicity tests (48-h LC50) .

Q. What computational frameworks predict its multi-target pharmacological potential?

• Methodological Answer : Combine molecular docking (AutoDock Vina) with pharmacophore modeling (Phase) to identify interactions with targets like kinases or GPCRs. Validate via molecular dynamics simulations (GROMACS) to assess binding stability (RMSD < 2 Å) .